Cas no 2503206-22-0 (Isoxazolo[5,4-c]pyridine, 4,5,6,7-tetrahydro-, hydrochloride (1:1))

• Product Name: Isoxazolo[5,4-c]pyridine, 4,5,6,7-tetrahydro-, hydrochloride (1:1)
• CAS No: 2503206-22-0
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• CID: 6059523
• PubChem ID: 154857197
• Update Time: 2025-10-29

Isoxazolo[5,4-c]pyridine, 4,5,6,7-tetrahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-c]pyridine, 4,5,6,7-tetrahydro-, hydrochloride (1:1)
• EN300-27145569
• 4,5,6,7-Tetrahydro-[1,2]oxazolo[5,4-c]pyridine;hydrochloride
• Z4635781834
• 4,5,6,7-TETRAHYDROISOXAZOLO[5,4-C]PYRIDINE HCL
• 4H,5H,6H,7H-[1,2]oxazolo[5,4-c]pyridine hydrochloride
• AT31171
• 2503206-22-0

• Inchi： 1S/C6H8N2O.ClH/c1-2-7-4-6-5(1)3-8-9-6;/h3,7H,1-2,4H2;1H
• InChI Key： YRLNLNWWFSBQIN-UHFFFAOYSA-N
• SMILES： C12CCNCC=1ON=C2.Cl

Computed Properties

• Exact Mass: 160.0403406g/mol
• Monoisotopic Mass: 160.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų

Additional information on Isoxazolo[5,4-c]pyridine, 4,5,6,7-tetrahydro-, hydrochloride (1:1)

Isoxazolo[5,4-c]pyridine, 4,5,6,7-tetrahydro-, hydrochloride (1:1) and its Applications in Modern Chemical Biology

The compound CAS no.2503206-22-0, specifically named as Isoxazolo[5,4-c]pyridine, 4,5,6,7-tetrahydro-, hydrochloride (1:1), represents a significant advancement in the field of chemical biology. This heterocyclic derivative has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical research and drug development. The integration of isoxazole and pyridine moieties into a single molecular framework imparts distinct pharmacological characteristics, making it a promising candidate for further exploration.

Recent studies have highlighted the versatile role of isoxazolopyridine derivatives in modulating various biological pathways. The4,5,6,7-tetrahydro- substitution pattern enhances the compound's solubility and bioavailability, which are critical factors in drug design. Furthermore, the hydrochloride salt form improves its stability and crystallinity, facilitating easier handling and formulation in pharmaceutical applications.

In the realm of medicinal chemistry, Isoxazolo[5,4-c]pyridine, 4,5,6,7-tetrahydro-, hydrochloride (1:1) has been investigated for its potential as an inhibitor of key enzymes involved in inflammatory and infectious diseases. Research indicates that this compound exhibits inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the pathogenesis of inflammation. The dual inhibition capability makes it an attractive scaffold for developing novel anti-inflammatory agents.

Moreover, theisoxazolo[5,4-c]pyridine core has shown promise in anticancer research. Preclinical studies have demonstrated that derivatives of this compound can selectively target and induce apoptosis in cancer cells while sparing healthy tissues. The precise mechanism involves interference with critical signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in malignancies. This selective toxicity profile underscores the therapeutic potential ofIsoxazolo[5,4-c]pyridine-based compounds.

The4,5,6,7-tetrahydro- moiety contributes to the compound's ability to cross the blood-brain barrier (BBB), a crucial factor for central nervous system (CNS) drug development. This property has opened new avenues for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Experimental evidence suggests thatIsoxazolo[5,4-c]pyridine derivatives can modulate neurotransmitter release and protect against oxidative stress-induced neuronal damage.

In addition to its pharmacological applications, Isoxazolo[5,4-c]pyridine, 4,5,6,7-tetrahydro-, hydrochloride (1:1) has been explored for its antimicrobial properties. Studies have revealed that certain derivatives exhibit potent activity against Gram-positive bacteria and fungi. This is particularly relevant in the context of rising antibiotic resistance rates worldwide. The antimicrobial efficacy is attributed to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways.

The synthetic pathways forIsoxazolo[5,4-c]pyridine derivatives have also seen significant advancements. Modern synthetic methods leverage transition metal catalysis and asymmetric synthesis to achieve high yields and enantioselectivity. These innovations not only streamline the production process but also enhance the structural diversity of derived compounds. Such advancements are crucial for optimizing drug-like properties and improving therapeutic outcomes.

The hydrochloride salt form ofIsoxazolo[5,4-c]pyridine, specifically4,5,6,7-tetrahydro-, hydrochloride (1:1), offers additional benefits such as enhanced solubility in aqueous solutions and improved shelf life. These characteristics make it an ideal candidate for formulation into oral tablets or injectable solutions. Furthermore，the stability imparted by the hydrochloride salt ensures consistent pharmacological activity throughout storage periods.

The future prospects ofIsoxazolo[5,4-c]pyridine-based compounds are vast and multifaceted. Ongoing research aims to further elucidate their mechanisms of action and explore novel therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative drug candidates targeting a wide range of diseases.